Cas no 521944-15-0 (syn-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol)

• Product Name: syn-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol
• CAS No: 521944-15-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD22379976
• CID: 844993
• PubChem ID: 23159153
• Update Time: 2025-04-19

syn-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3-azabicyclo[3.2.1]octan-8-ol
• 3-Benzyl-3azabicyclo[3.2.1]octan-8-ol
• (8-syn)-3-Benzyl-3-azabicyclo[3.2.1]octan-8-ol
• N-benzyl-3-azabicyclo[3.2.1]octan-8α-ol
• syn-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol
• QBGJTVIWVSLDFA-UHFFFAOYSA-N
• 522608-86-2
• (8-Anti)-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol
• CHEMBL32156
• SCHEMBL694003
• AB44738
• 3-Benzyl-3-aza-bicyclo[3.2.1]octan-8-ol
• 521944-15-0
• F14385
• exo-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol
• anti-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol
• DB-315121
• endo-3-benzyl-3-azabicyclo[3.2.1]octan-8-ol
• MFCD22379976
• AKOS015919726
• BDBM50126805

• MDL： MFCD22379976
• Inchi： 1S/C14H19NO/c16-14-12-6-7-13(14)10-15(9-12)8-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2
• InChI Key： QBGJTVIWVSLDFA-UHFFFAOYSA-N
• SMILES： OC1C2CN(CC3C=CC=CC=3)CC1CC2

Computed Properties

• Exact Mass: 217.14700
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 1.82720